Cas no 2108830-80-2 (rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione)

• Product Name: rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• CAS No: 2108830-80-2
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 6454532
• PubChem ID: 124790120
• Update Time: 2025-07-21

rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• EN300-714812
• 2108830-80-2

• Inchi： 1S/C11H18N2O3S/c14-11(8-2-1-3-8)13-5-4-12-9-6-17(15,16)7-10(9)13/h8-10,12H,1-7H2/t9-,10+/m1/s1
• InChI Key： KZWGDSNZVVNVFL-ZJUUUORDSA-N
• SMILES： S1(C[C@@H]2[C@H](C1)N(C(C1CCC1)=O)CCN2)(=O)=O

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione

Introduction to rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108830-80-2)

rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108830-80-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thieno[3,4-b]piperazines and is characterized by its unique structural features, including a cyclobutanecarbonyl group and a dione moiety. The racemic form of this compound, denoted by the prefix "rac-", indicates the presence of both enantiomers.

The thieno[3,4-b]piperazine scaffold is known for its potential in modulating various biological targets, particularly in the central nervous system (CNS). Recent studies have highlighted the therapeutic potential of this scaffold in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The cyclobutanecarbonyl group and the dione moiety contribute to the compound's stability and bioavailability, making it an attractive candidate for further drug development.

Pharmacological Properties: The pharmacological profile of rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione has been extensively studied in both in vitro and in vivo models. Initial screening revealed that this compound exhibits potent activity against a range of biological targets, including monoamine oxidase (MAO) and serotonin receptors. These findings suggest that the compound may have potential as an antidepressant or anxiolytic agent.

Mechanism of Action: The mechanism of action of rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione is not yet fully elucidated. However, preliminary studies indicate that it may act by modulating neurotransmitter levels in the brain. Specifically, it appears to inhibit MAO activity, leading to increased levels of monoamines such as serotonin and norepinephrine. This modulation of neurotransmitter levels is thought to contribute to its potential therapeutic effects.

In Vitro Studies: In vitro studies have demonstrated that rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione exhibits high affinity for serotonin receptors (5-HT_1A, 5-HT_2A, and 5-HT_2C). This high affinity suggests that the compound may be useful in treating conditions characterized by serotonin imbalance, such as major depressive disorder and anxiety disorders. Additionally, the compound has shown moderate affinity for dopamine receptors (D₂), which further supports its potential as a multifaceted therapeutic agent.

In Vivo Studies: In vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione. Animal models have shown that the compound is well-tolerated and exhibits good oral bioavailability. Furthermore, it has demonstrated significant efficacy in reducing depressive-like behaviors in rodent models of depression. These findings are promising and warrant further investigation into its clinical potential.

Safety Profile: The safety profile of rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione has been evaluated through a series of preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like many new compounds in development, it is important to conduct comprehensive safety assessments to ensure its long-term safety and efficacy.

Current Research Trends: Current research trends in the field of medicinal chemistry are increasingly focused on developing compounds with improved selectivity and reduced side effects. rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione aligns with these trends due to its unique structural features and promising pharmacological profile. Ongoing studies are exploring ways to optimize its structure to enhance its therapeutic potential while minimizing adverse effects.

Future Directions: The future directions for research on rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione include further preclinical studies to evaluate its long-term safety and efficacy. Additionally, there is a need for clinical trials to assess its therapeutic potential in human subjects. Given its promising profile as a multifaceted therapeutic agent with potential applications in treating neurological disorders and mental health conditions, there is significant interest from both academic researchers and pharmaceutical companies in advancing this compound through the drug development pipeline.

In conclusion, rac-(4aR,7aS)-1-cyclobutanecarbonyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108830-80-2) represents a promising candidate for further drug development due to its unique structural features and potent pharmacological properties. Continued research into this compound holds the potential to advance our understanding of neurological disorders and mental health conditions and may lead to the development of novel therapeutic agents with significant clinical impact.